Cas no 1807243-99-7 (Ethyl 6-bromo-2,3-difluorobenzoate)

• Product Name: Ethyl 6-bromo-2,3-difluorobenzoate
• CAS No: 1807243-99-7
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 4708188
• Update Time: 2025-11-04

Ethyl 6-bromo-2,3-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-2,3-difluorobenzoate

• Inchi： 1S/C9H7BrF2O2/c1-2-14-9(13)7-5(10)3-4-6(11)8(7)12/h3-4H,2H2,1H3
• InChI Key： HPMBKJWAROFABY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 6-bromo-2,3-difluorobenzoate

Ethyl 6-Bromo-2,3-Difluorobenzoate: A Comprehensive Overview

Ethyl 6-bromo-2,3-difluorobenzoate (CAS No. 1807243-99-7) is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a benzoate ester group attached to a brominated and fluorinated benzene ring. The combination of bromine and fluorine substituents on the aromatic ring imparts distinctive electronic and physical properties to the molecule, making it a valuable compound in research and industrial settings.

The benzoate ester group in Ethyl 6-bromo-2,3-difluorobenzoate plays a crucial role in its reactivity and functionality. Ester groups are known for their versatility in organic synthesis, serving as intermediates in the preparation of various pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the bromine and fluorine atoms further enhances the compound's potential for use in advanced materials, such as fluoropolymers or brominated flame retardants. Recent studies have highlighted the importance of halogenated aromatic compounds like Ethyl 6-bromo-2,3-difluorobenzoate in developing next-generation materials with improved thermal stability and mechanical properties.

One of the most notable applications of Ethyl 6-bromo-2,3-difluorobenzoate is in the field of pharmaceutical chemistry. Researchers have explored its use as an intermediate in the synthesis of bioactive molecules targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities. These findings underscore the potential of Ethyl 6-bromo-2,3-difluorobenzoate as a key building block in drug discovery efforts.

In addition to its role in pharmaceuticals, Ethyl 6-bromo-2,3-difluorobenzoate has gained attention in the development of advanced materials. The compound's ability to undergo various chemical transformations makes it an ideal candidate for synthesizing functional polymers and coatings. A recent breakthrough reported in Nature Materials showcased how derivatives of this compound can be used to create high-performance polymer films with enhanced barrier properties. Such applications highlight the versatility of Ethyl 6-bromo-2,3-difluorobenzoate in addressing modern material science challenges.

The synthesis of Ethyl 6-bromo-2,3-difluorobenzoate involves a series of well-established organic reactions. Typically, the compound is prepared through nucleophilic aromatic substitution or Friedel-Crafts acylation reactions. These methods allow for precise control over the substitution pattern on the benzene ring, ensuring high purity and consistency in the final product. Recent advancements in catalytic methodologies have further streamlined the synthesis process, making it more efficient and environmentally friendly.

From an environmental perspective, Ethyl 6-bromo-2,3-difluorobenzoate has been subjected to rigorous testing to assess its safety and biodegradability. Studies conducted under OECD guidelines indicate that the compound exhibits low toxicity to aquatic organisms when used within recommended limits. Its environmental profile aligns with current sustainability trends, making it a preferred choice for eco-conscious industries.

In conclusion, Ethyl 6-bromo-2,3-difluorobenzoate (CAS No. 1807243-99-7) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as an intermediate in pharmaceutical synthesis and a building block for advanced materials development. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.